3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C8H10N2O2 |
|---|---|
Molecular Weight |
166.18 g/mol |
IUPAC Name |
3-imidazol-1-ylcyclobutane-1-carboxylic acid |
InChI |
InChI=1S/C8H10N2O2/c11-8(12)6-3-7(4-6)10-2-1-9-5-10/h1-2,5-7H,3-4H2,(H,11,12) |
InChI Key |
KCGYHLYGPZLNMA-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CC1N2C=CN=C2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthesis of 3-oxo-1-cyclobutane-carboxylic acid as a key intermediate
A patented method describes the preparation of 3-oxo-1-cyclobutane-carboxylic acid, which can be a precursor for further functionalization to install the imidazole group. The process involves:
- Starting from 3-dichloroacetone and converting it to 2,2-dichloromethyl-1,3-dioxolane via reaction with glycol and p-methylbenzenesulfonic acid catalyst.
- Hydrolysis of dioxolane derivatives under acidic conditions (20% HCl) at reflux (100 °C) for 45–55 hours to yield 3-oxo-1-cyclobutane-carboxylic acid with yields ranging from 49.1% to 72.8% depending on the specific ester precursor used.
Table 1. Key Reaction Conditions and Yields for 3-oxo-1-cyclobutane-carboxylic acid
| Step | Starting Material | Conditions | Yield (%) | Notes |
|---|---|---|---|---|
| A | 3-Dichloroacetone + glycol + p-methylbenzenesulfonic acid | 100 °C, 6 h water removal, distillation | 88-92% (isolated) | Formation of 2,2-dichloromethyl-1,3-dioxolane |
| B | 8-Dioxy spiral shell octane-2,2-diethyl dicarboxylate + 20% HCl | 100 °C, 45 h reflux | 72.8% | Hydrolysis to 3-oxo acid |
| C | 8-Dioxy spiral shell octane-2,2-dimethyl dicarboxylate + 20% HCl | 100 °C, 55 h reflux | 49.1% | Alternative ester precursor |
This method is noted for mild reaction conditions, use of inexpensive raw materials, and potential for scale-up with environmentally benign solvents.
Alternative synthesis of 3-oxocyclobutanecarboxylic acid
Another reported method involves a three-step synthesis starting from acetone, bromine, and malononitrile:
- Bromination of acetone in ethanol at room temperature for 10–16 hours to form 1,3-dibromoacetone.
- Reaction of 1,3-dibromoacetone with malononitrile in the presence of sodium iodide (activator) and tetrabutylammonium bromide (phase transfer catalyst) in DMF at 60–90 °C for 16–24 hours to yield 3,3-dicyano cyclobutanone intermediates.
- Subsequent hydrolysis and purification yield 3-oxocyclobutanecarboxylic acid with 52–68% yield and high purity (99–99.2%).
This route avoids highly toxic reagents like osmium tetroxide and propadiene, uses recyclable solvents, and is suitable for industrial applications due to its moderate and safe conditions.
Summary Table of Preparation Methods
| Method | Starting Materials | Key Steps | Conditions | Yield (%) | Advantages | Limitations |
|---|---|---|---|---|---|---|
| Acid hydrolysis of dioxolane | 3-Dichloroacetone, glycol, acid catalyst | Formation of dioxolane, acid hydrolysis | 100 °C, 45–55 h reflux | 49–73 | Mild, scalable, inexpensive materials | Long reaction times |
| Bromination + phase transfer | Acetone, bromine, malononitrile | Bromination, nucleophilic substitution | 60–90 °C, 16–24 h | 52–68 | Avoids toxic reagents, recyclable solvents | Multi-step, moderate yields |
| Nucleophilic substitution | 1-Bromocyclobutane-1-carboxylic acid, imidazole | Coupling with EDC·HCl and DMAP | Room temp, 18 h | ~70 | Straightforward, good yields | Requires bromocyclobutane precursor |
| C–H functionalization | Cyclobutene derivatives, Pd catalyst | Pd-catalyzed C–H activation, arylation | 80–110 °C, solvent dependent | Variable | Direct functionalization, selective | Complex, diastereomer mixtures |
Chemical Reactions Analysis
Types of Reactions
3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The imidazole ring can be oxidized using reagents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction of the carboxylic acid group to an alcohol can be achieved using reducing agents such as lithium aluminum hydride.
Substitution: The imidazole ring can participate in nucleophilic substitution reactions, where the nitrogen atoms act as nucleophiles.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide in acetic acid.
Reduction: Lithium aluminum hydride in dry ether.
Substitution: Alkyl halides in the presence of a base like sodium hydride.
Major Products
Oxidation: Imidazole N-oxide derivatives.
Reduction: 3-(1H-Imidazol-1-yl)cyclobutanol.
Substitution: N-alkyl imidazole derivatives.
Scientific Research Applications
3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential interactions with biological macromolecules.
Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials and catalysts.
Mechanism of Action
The mechanism of action of 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, influencing enzymatic activities and other biochemical processes. The compound may also interact with nucleic acids and proteins, affecting their function and stability.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table and analysis highlight key differences between 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid and its structural analogs, focusing on backbone structure , substituent positioning , and functional properties .
Structural and Functional Analysis
Backbone Rigidity vs. Flexibility: The cyclobutane backbone introduces ring strain (~110 kJ/mol for cyclobutane), which can enhance reactivity or stabilize specific conformations in binding interactions.
Substituent Positioning :
- The 3-position imidazole in the cyclobutane derivative may sterically hinder interactions compared to the 4-position in BA-4500. The 5-yl isomer (BA-3457) demonstrates how imidazole tautomerism (1H vs. 3H) can alter electronic properties and hydrogen-bonding networks .
Synthetic Accessibility :
- Cyclobutane derivatives often require specialized synthetic routes (e.g., [2+2] cycloadditions or ring-closing metathesis) to address strain. In contrast, benzene-based analogs are synthesized via straightforward carboxylation or nucleophilic substitution, as seen in ionic liquid-mediated syntheses of imidazolium carboxylates .
Biological and Material Applications :
- Cyclobutane derivatives are explored for enzyme inhibition (e.g., targeting cyclooxygenase or kinases) due to their constrained geometry. Benzene-based imidazole-carboxylic acids (e.g., BA-4500) are utilized as pharmaceutical reference standards or intermediates for drug candidates . Propane derivatives, with their flexibility, may serve as linkers in prodrug design .
Research Findings and Data
Thermodynamic and Solubility Data (Inferred from Analogous Compounds)
- Cyclobutane Derivatives : Lower aqueous solubility compared to linear analogs due to hydrophobicity of the strained ring. Melting points are typically higher (e.g., ~200–220°C for cyclobutane-carboxylic acids) .
- Benzene-Based Analogs : Improved solubility in polar solvents; melting points range from 180–250°C depending on substituent positions .
Spectroscopic Characterization
- NMR : Cyclobutane protons exhibit characteristic upfield shifts (δ 2.5–3.5 ppm) due to ring strain, distinct from benzene (δ 7.0–8.5 ppm) or aliphatic protons (δ 1.0–2.5 ppm) .
- IR : Carboxylic acid O-H stretches (~2500–3000 cm⁻¹) and imidazole C=N stretches (~1600 cm⁻¹) are consistent across analogs .
Biological Activity
3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid is a compound of interest due to its unique structural features that combine an imidazole ring with a cyclobutane moiety. This combination potentially enhances its biological activity, making it a candidate for various pharmacological applications. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies.
The molecular formula of 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid is , with a molecular weight of 178.18 g/mol. The compound features a carboxylic acid group, which is crucial for its biological interactions.
| Property | Value |
|---|---|
| CAS Number | 2680542-81-6 |
| Molecular Formula | C8H10N2O2 |
| Molecular Weight | 178.18 g/mol |
| Purity | ≥97% |
Synthesis
The synthesis of 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid typically involves cyclization reactions of appropriate precursors under controlled conditions. Various methods have been explored, including the use of catalysts to enhance yield and selectivity.
The biological activity of 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid is primarily attributed to its ability to interact with specific biological targets. The imidazole ring can participate in hydrogen bonding and metal coordination, which may influence enzyme activity and receptor binding. The carboxylic acid group enhances solubility and bioavailability, facilitating interaction with biological systems.
Antimicrobial Properties
Research indicates that imidazole derivatives exhibit significant antimicrobial activity. For instance, studies have shown that compounds with similar structures can inhibit the growth of various bacterial strains, including Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis and interference with metabolic pathways.
Case Studies
- Antibacterial Activity : A study evaluated the antibacterial effects of various imidazole derivatives against strains such as Staphylococcus aureus and Escherichia coli. Compounds similar to 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid demonstrated IC50 values in the low micromolar range, indicating potent antibacterial properties .
- Enzymatic Stability : Another research highlighted that modifications in the structure of imidazole derivatives could enhance their stability against enzymatic degradation in biological media. This suggests that structural features like cyclization may contribute to improved pharmacokinetic profiles .
Comparative Analysis
A comparative analysis with other imidazole derivatives reveals that while many share similar biological activities, the unique structure of 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid may confer distinct advantages in terms of potency and specificity.
| Compound | Antimicrobial Activity (IC50) |
|---|---|
| 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid | Low µM against E. coli |
| Imidazole derivative A | Moderate µM against MRSA |
| Imidazole derivative B | High µM against S. aureus |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
